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Compound of Interest

Compound Name: Prisma VLC Dycal

Cat. No.: B1167875 Get Quote

Essential Safety and Handling Guide for Prisma
VLC Dycal
This guide provides crucial safety and logistical information for the proper handling and

disposal of Prisma VLC Dycal in a laboratory setting. The following procedures are based on

the manufacturer's Safety Data Sheet (SDS) to ensure the safety of researchers, scientists,

and drug development professionals.

Personal Protective Equipment (PPE) and Safety
Measures
When handling Prisma VLC Dycal, it is imperative to use appropriate personal protective

equipment to minimize exposure and ensure personal safety.

Operational Plan:

Eye Protection: Safety glasses are required to protect against potential splashes.[1]

Hand Protection: Wear impermeable and resistant protective gloves.[1]

Skin Protection: Protective work clothing should be worn.[1] In case of skin contact,

immediately wash the affected area with soap and water.[1] If skin irritation develops, seek

medical advice.[1] Contaminated clothing should be removed and washed before reuse.[1]
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Hand Hygiene: Wash hands thoroughly after handling the material.[1]

Handling and Storage Protocols
Proper handling and storage are essential to maintain the integrity of Prisma VLC Dycal and

to prevent accidents.

Procedural Guidance:

Intended Use: This product is intended for dental use only and should be handled by trained

professionals.[1]

General Handling: Observe normal care when working with chemicals.[1]

Storage Conditions:

Store only in the original, tightly sealed package.[1]

Keep in a dry area.[1]

Protect from direct light exposure.[1]

Store away from food and beverages.[1]

Disposal Plan
Adherence to proper disposal regulations is critical to prevent environmental contamination.

Step-by-Step Disposal:

Waste Classification: Treat Prisma VLC Dycal as solid waste.

Containment: Place the waste material in a closed container.[1]

Regulatory Compliance: Dispose of the material in accordance with all federal, state, and

local regulations.[1]

Prohibited Disposal Methods:
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Do not dispose of with household garbage.[1]

Do not allow the product to reach the sewage system.[1]

Quantitative Data from Safety Data Sheet
The following table summarizes the hazardous components found in Prisma VLC Dycal and

their respective exposure limits as provided in the Safety Data Sheet.

Hazardous
Component

C.A.S. Number Exposure Limits Percentage

Urethane

dimethacrylate resin
105883-40-7 Not Established < 65%

Polymerizable

dimethacrylate resins
109-16-0 Not Established < 10%

Barium Sulfate 7727-43-7 10 mg/m³ < 25%

Calcium Hydroxide 1305-62-0 5 mg/m³ < 25%

Note on Experimental Protocols: A review of publicly available literature did not yield specific,

detailed experimental protocols for the handling of Prisma VLC Dycal in a research laboratory

setting. The provided guidance is based on the manufacturer's Safety Data Sheet, which

outlines the necessary safety precautions for its intended use.

Safe Handling Workflow for Prisma VLC Dycal
The following diagram illustrates the logical workflow for the safe handling of Prisma VLC
Dycal, from initial preparation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.safcodental.com/media/catalog/SDS/$2540181.pdf
https://www.safcodental.com/media/catalog/SDS/$2540181.pdf
https://www.benchchem.com/product/b1167875?utm_src=pdf-body
https://www.benchchem.com/product/b1167875?utm_src=pdf-body
https://www.benchchem.com/product/b1167875?utm_src=pdf-body
https://www.benchchem.com/product/b1167875?utm_src=pdf-body
https://www.benchchem.com/product/b1167875?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare for Handling

Step 1: Don Personal Protective Equipment (PPE)
- Safety Glasses

- Impermeable Gloves
- Protective Clothing

Step 2: Handle Prisma VLC Dycal
- Observe normal chemical handling care

- Use in a well-ventilated area

Step 3: Store Properly (if not for immediate use)
- Original, tightly sealed package
- Dry area, away from direct light
- Away from food and beverages

Store unused material

Step 4: Prepare for Disposal
- Place waste in a closed container

After useRetrieve for use

Step 5: Dispose of Waste
- Follow federal, state, and local regulations

- Do not discard with household garbage
- Do not allow entry into sewage systems

End: Procedure Complete

Click to download full resolution via product page

A logical workflow for the safe handling of Prisma VLC Dycal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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